Cas no 1806792-83-5 (Methyl 6-(aminomethyl)-2-(difluoromethyl)pyridine-3-acetate)

• Product Name: Methyl 6-(aminomethyl)-2-(difluoromethyl)pyridine-3-acetate
• CAS No: 1806792-83-5
• MF: C₁₀H₁₂F₂N₂O₂
• MW: 230.211289405823
• CID: 4847051
• Update Time: 2025-05-20

Methyl 6-(aminomethyl)-2-(difluoromethyl)pyridine-3-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 6-(aminomethyl)-2-(difluoromethyl)pyridine-3-acetate

• Inchi： 1S/C10H12F2N2O2/c1-16-8(15)4-6-2-3-7(5-13)14-9(6)10(11)12/h2-3,10H,4-5,13H2,1H3
• InChI Key： JFHISTLXXOTQAG-UHFFFAOYSA-N
• SMILES： FC(C1C(=CC=C(CN)N=1)CC(=O)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 239
• XLogP3: 0.2
• Topological Polar Surface Area: 65.2

Additional information on Methyl 6-(aminomethyl)-2-(difluoromethyl)pyridine-3-acetate

Methyl 6-(aminomethyl)-2-(difluoromethyl)pyridine-3-acetate: A Comprehensive Overview

Methyl 6-(aminomethyl)-2-(difluoromethyl)pyridine-3-acetate, identified by the CAS number 1806792-83-5, is a compound of significant interest in the field of organic chemistry and pharmacology. This compound belongs to the class of pyridine derivatives, which have been extensively studied for their diverse biological activities and potential applications in drug discovery. The structure of this compound is characterized by a pyridine ring substituted with an aminomethyl group at position 6, a difluoromethyl group at position 2, and an acetate ester group at position 3. These substituents contribute to its unique chemical properties and biological functions.

The synthesis of Methyl 6-(aminomethyl)-2-(difluoromethyl)pyridine-3-acetate involves a series of well-defined organic reactions, including nucleophilic substitutions, acetylations, and fluorinations. Recent advancements in synthetic methodologies have enabled the efficient and scalable production of this compound, making it more accessible for research and development purposes. The use of green chemistry principles in its synthesis has also been explored to minimize environmental impact and improve sustainability.

From a pharmacological perspective, Methyl 6-(aminomethyl)-2-(difluoromethyl)pyridine-3-acetate has shown promising activity in various bioassays. Studies have demonstrated its potential as a modulator of key enzymes and receptors involved in diseases such as cancer, inflammation, and neurodegenerative disorders. For instance, recent research has highlighted its ability to inhibit histone deacetylases (HDACs), which are critical targets in epigenetic therapy for cancer treatment. Additionally, the compound has exhibited anti-inflammatory properties by modulating the activity of cyclooxygenase (COX) enzymes.

The structural features of this compound play a crucial role in its biological activity. The presence of the difluoromethyl group at position 2 introduces electron-withdrawing effects, which can enhance the electrophilicity of the pyridine ring and improve its reactivity towards nucleophilic attacks. Similarly, the aminomethyl group at position 6 contributes to hydrogen bonding capabilities, enhancing the compound's solubility and bioavailability. The acetate ester group at position 3 not only stabilizes the molecule but also serves as a site for further functionalization in drug design.

Recent studies have also explored the application of Methyl 6-(aminomethyl)-2-(difluoromethyl)pyridine-3-acetate in drug delivery systems. Its ability to form stable complexes with various biomolecules makes it a potential candidate for targeted drug delivery. Researchers have investigated its use as a carrier for anticancer drugs, where it can enhance drug stability and reduce systemic toxicity.

In terms of toxicity and safety profiles, preliminary studies indicate that this compound exhibits low cytotoxicity against normal cells while showing selective toxicity towards cancer cells. This characteristic makes it an attractive candidate for further preclinical testing. However, additional studies are required to fully understand its long-term effects and mechanisms of action.

The development of analogs based on Methyl 6-(aminomethyl)-2-(difluoromethyl)pyridine-3-acetate has opened new avenues for exploring its therapeutic potential. By modifying the substituents on the pyridine ring, researchers can fine-tune its pharmacokinetic properties and enhance its efficacy against specific disease targets. For example, replacing the acetate ester with other functional groups has been shown to improve metabolic stability and prolong drug residence time in vivo.

In conclusion, Methyl 6-(aminomethyl)-2-(difluoromethyl)pyridine-3-acetate (CAS No: 1806792-83-5) represents a valuable addition to the arsenal of chemical entities being explored for therapeutic applications. Its unique structure, coupled with recent advances in synthetic methods and pharmacological studies, positions it as a promising lead compound for future drug development efforts.